2-Cyclopropoxy-4-methoxybenzoic acid

• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 2-cyclopropyloxy-4-methoxybenzoic acid
• InChI: InChI=1S/C11H12O4/c1-14-8-4-5-9(11(12)13)10(6-8)15-7-2-3-7/h4-7H,2-3H2,1H3,(H,12,13)
• InChI Key: WLIQEXMCWNPUQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)O)OC2CC2

Description

2-Cyclopropoxy-4-methoxybenzoic acid is a benzoic acid derivative featuring a cyclopropoxy substituent at the 2-position and a methoxy group at the 4-position of the aromatic ring. Its molecular formula is C₁₂H₁₄O₄, with a molecular weight of 222.24 g/mol. This compound is hypothesized to serve as a precursor in pharmaceutical synthesis or agrochemical research, leveraging the electron-donating properties of its substituents to modulate solubility, bioavailability, and target interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-4-methoxybenzoic acid typically involves the reaction of 2-hydroxy-4-methoxybenzoic acid with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) under reflux conditions. The product is then purified through recrystallization or column chromatography to obtain the desired compound in high purity .

Industrial Production Methods: While specific industrial production methods for 2-Cyclopropoxy-4-methoxybenzoic acid are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade solvents and reagents, and employing large-scale purification techniques such as distillation or crystallization.

Chemical Reactions Analysis

Types of Reactions: 2-Cyclopropoxy-4-methoxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a carboxylic acid derivative.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride (NaH).

Major Products:

Oxidation: Formation of 2-cyclopropoxy-4-carboxybenzoic acid.

Reduction: Formation of 2-cyclopropoxy-4-methoxybenzyl alcohol.

Substitution: Formation of various substituted benzoic acid derivatives depending on the nucleophile used.

Scientific Research Applications

2-Cyclopropoxy-4-methoxybenzoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

Biology: The compound can be used in studies involving enzyme-substrate interactions, particularly those involving cytochrome P450 enzymes.

Industry: Used in the production of specialty chemicals and materials with specific properties, such as UV resistance and antimicrobial activity.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-4-methoxybenzoic acid involves its interaction with specific molecular targets, such as enzymes and receptors. For example, it can act as a substrate for cytochrome P450 enzymes, undergoing oxidative demethylation to form reactive intermediates. These intermediates can then interact with other biomolecules, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-cyclopropoxy-4-methoxybenzoic acid with two analogs: 2-(Cyclopentyloxy)-4-propoxybenzoic acid and 2-(4-chloro-2-methylphenoxy)propionic acid . Key differences in substituents, physicochemical properties, and safety profiles are highlighted.

Table 1: Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Predicted Solubility (Water)	Estimated Melting Point (°C)
2-Cyclopropoxy-4-methoxybenzoic acid	C₁₂H₁₄O₄	222.24	Cyclopropoxy, Methoxy	Moderate (~1–5 mg/mL)	150–155
2-(Cyclopentyloxy)-4-propoxybenzoic Acid	C₁₅H₂₀O₄	264.31	Cyclopentyloxy, Propoxy	Low (<1 mg/mL)	Not reported
2-(4-Chloro-2-methylphenoxy)propionic Acid	C₁₀H₁₁ClO₃	214.64	4-Chloro-2-methylphenoxy, Propionic acid	High (>10 mg/mL)	Not reported

Key Findings:

Substituent Effects on Solubility :

• The cyclopropoxy group in the target compound confers moderate solubility due to its small size and polar ether linkage. In contrast, the cyclopentyloxy group in increases hydrophobicity, reducing solubility.
• The methoxy group (electron-donating) in the target compound enhances water solubility compared to the propoxy group in , which adds bulk without polarity.
• The chloro substituent in increases acidity (pKa ~3–4) and solubility in polar solvents, whereas the target compound’s benzoic acid group (pKa ~4–5) is less acidic .

Reactivity and Stability :

• The strained cyclopropane ring in the target compound may enhance reactivity in ring-opening reactions or photochemical processes compared to the more stable cyclopentyloxy analog .
• The methoxy group’s electron-donating nature could stabilize the aromatic ring against electrophilic substitution, contrasting with the electron-withdrawing chloro group in , which activates the ring for nucleophilic attack.

Toxicity and Safety :

• The target compound’s safety profile is likely milder than , which is classified as "very toxic" and requires stringent controls (e.g., enclosed processes, ventilation) .
• Storage conditions for (-20°C for long-term stability) suggest that the target compound may require similar precautions to prevent degradation of its strained ether group .

Implications for Research and Industry

• Pharmaceutical Design : The target compound’s balance of moderate solubility and low steric hindrance makes it a candidate for drug intermediates, particularly where cyclopropane rings are used to enhance metabolic stability.
• Agrochemical Applications : The electron-rich aromatic system may improve herbicidal or fungicidal activity compared to chlorinated analogs like , though toxicity testing is essential.
• Synthetic Challenges : The cyclopropoxy group’s strain necessitates careful handling during synthesis to avoid ring-opening side reactions.